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Compound of Interest

Compound Name: Gamma-undecalactone

Cat. No.: B092160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identity and Properties
Gamma-undecalactone (γ-undecalactone) is a lactone compound recognized for its potent

and characteristic sweet, fruity, and peach-like aroma.[1] While commonly referred to as

Aldehyde C-14, this is a historical misnomer, as its chemical structure is a cyclic ester, not an

aldehyde.[2] It is a significant molecule in the flavor and fragrance industries and is found

naturally in various fruits like peaches and apricots, as well as in butter and heated beef fat.[3]

[4]

Chemical and Physical Data
The fundamental chemical and physical properties of gamma-undecalactone are summarized

below for easy reference.

Table 1: Chemical Identification of γ-Undecalactone
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Identifier Value

CAS Number 104-67-6[1][5]

Molecular Formula C₁₁H₂₀O₂[1][5]

Molecular Weight 184.28 g/mol [1][5]

IUPAC Name 5-Heptyloxolan-2-one

Synonyms

Aldehyde C-14, Peach Aldehyde, 4-

Undecanolide, 5-Heptyldihydro-2(3H)-furanone,

γ-Heptyl-γ-butyrolactone[1][3][5]

Table 2: Physicochemical Properties of γ-Undecalactone

Property Value

Appearance Colorless to pale yellow liquid[1][5]

Odor
Sweet, fruity, peach-like, creamy, coconut

undertones[1][6]

Density 0.944 - 0.965 g/cm³ at 20-25 °C[1][3]

Boiling Point 265 - 297 °C at 760 mmHg[1][7]

Flash Point >100 °C (>230 °F)[1][3]

Refractive Index 1.438 - 1.454 at 20 °C[1][5]

Solubility Soluble in alcohol and oils; insoluble in water[1]

Vapor Pressure 0.001 - 0.00271 mmHg at 25 °C[1][8]

Synthesis and Production Protocols
Gamma-undecalactone can be produced through various chemical synthesis routes or via

biotechnological fermentation. The choice of method often depends on the desired

classification ("natural" vs. synthetic) and economic factors.
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Experimental Protocol: Chemical Synthesis via Radical
Addition
This method describes the synthesis of gamma-undecalactone from n-octanol and acrylic

acid using a peroxide initiator.

Methodology:

Apparatus Setup: A three-necked flask is equipped with a dropping funnel, a thermometer,

and a reflux condenser.

Initial Charge: Add 75 mL of n-octanol and 0.2 g of boric acid (catalyst) to the flask.

Heating: Heat the mixture to 170°C while stirring continuously (e.g., 500 rpm with a magnetic

stirrer).

Reactant Addition: Prepare a mixture of 25 mL of n-octanol, 8.7 mL of acrylic acid, and 2.4

mL of di-tert-butyl peroxide (initiator). Add this mixture dropwise to the reaction flask at a

controlled rate (e.g., 2.6 mL/hour).

Reaction: Once the addition is complete, maintain the reaction mixture at 170°C under reflux

for 3 hours to ensure the reaction goes to completion.

Work-up: After cooling, the reaction mixture contains gamma-undecalactone, which can be

purified by distillation under reduced pressure.

Experimental Protocol: Biotechnological Production
(Biosynthesis)
"Natural" gamma-undecalactone can be produced via fermentation, often using yeast species

like Yarrowia lipolytica that can metabolize fatty acids. While the search results primarily detail

the production of gamma-decalactone, the process is analogous for other lactones.

Methodology:

Microorganism & Inoculum: Cultivate a seed culture of Yarrowia lipolytica in a suitable growth

medium.
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Biotransformation Medium: Prepare a fermentation medium consisting of a precursor fatty

acid (e.g., from castor oil), a nitrogen source (e.g., peptone), and an emulsifier (e.g., Tween

80).

Fermentation: Inoculate the biotransformation medium with the seed culture. Conduct the

fermentation in a bioreactor at a controlled temperature (e.g., 27°C) and aeration rate (e.g.,

0.2 vvm) for several days (e.g., 7 days).

Substrate Addition: The precursor, such as undecylenic acid, is added to the culture. The

yeast performs hydroxylation and subsequent β-oxidation cycles to shorten the fatty acid

chain, which then lactonizes to form gamma-undecalactone.

Extraction: After fermentation, the lactone is typically extracted from the broth using a solvent

(e.g., cyclohexane) or by distillation. The pH may be adjusted to ensure the lactone is in its

closed-ring form.

Purification: The extracted product is then purified, often by vacuum distillation.

Analytical Protocols
Gas chromatography coupled with mass spectrometry (GC-MS) is the primary analytical

technique for the identification and quantification of gamma-undecalactone.

Experimental Protocol: Quantification by GC-MS
This protocol provides a general framework for the analysis of gamma-undecalactone in a

complex matrix, such as a food or beverage product.

Methodology:

Sample Preparation (SPME): For volatile analysis in a liquid or solid matrix, Solid-Phase

Microextraction (SPME) is a preferred method.

Place a known amount of the sample (e.g., 5 g) into a headspace vial.

If necessary, add a salt solution to improve the partitioning of the analyte into the

headspace.
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Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the sample at a

controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to adsorb the

volatile compounds.

GC-MS Analysis:

Injection: Desorb the SPME fiber in the hot GC inlet (e.g., 250°C) in splitless mode.

Column: Use a polar capillary column suitable for flavor compounds (e.g., DB-Wax or

equivalent).

Oven Program: A typical temperature program would be: start at 40°C, hold for 2 minutes,

ramp to 240°C at 5°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Scan a mass range

of m/z 40-300.

Identification and Quantification:

Identify gamma-undecalactone by comparing its retention time and mass spectrum to

that of an authentic standard. The characteristic mass spectrum will show a prominent ion

peak at m/z 85.[9]

Quantify the compound by creating a calibration curve using standards and measuring the

peak area of a characteristic ion. The use of an internal standard is recommended for

improved accuracy.

Visualized Workflows and Relationships
The following diagrams illustrate key processes and relationships involving gamma-
undecalactone, created using the DOT language for Graphviz.
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Chemical Synthesis Workflow: Radical Addition
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Caption: A flowchart of the chemical synthesis of γ-undecalactone.
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Biotechnological Production Workflow
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Caption: A workflow for the 'natural' production of γ-undecalactone.
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Applications and Biological Effects of γ-Undecalactone
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Caption: Key applications and known biological effects of γ-undecalactone.

Conclusion
Gamma-undecalactone is a well-characterized aroma compound with significant commercial

applications. Its synthesis is achievable through both traditional organic chemistry and modern

biotechnological methods, the latter offering a route to a "natural" label. While its primary

function is as a sensory modifier in various consumer and pharmaceutical products, its

toxicological profile, particularly its effect on the central nervous system at high doses, warrants

consideration.[1] To date, the scientific literature has not extensively explored its role in specific

cellular signaling pathways, representing a potential area for future research for professionals

in drug development seeking to understand the broader biological activities of common

excipients and flavorants.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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